Cas no 1639149-78-2 (tert-butyl 5-amino-8-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: tert-butyl 5-amino-8-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1639149-78-2
• MF: C₁₄H₁₉ClN₂O₂
• MW: 282.765862703323
• MDL: MFCD34600297
• CID: 5403682
• PubChem ID: 115051939
• Update Time: 2025-06-15

tert-butyl 5-amino-8-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinecarboxylic acid, 5-amino-8-chloro-3,4-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 5-amino-8-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• MDL： MFCD34600297
• Inchi： 1S/C14H19ClN2O2/c1-14(2,3)19-13(18)17-7-6-9-10(8-17)11(15)4-5-12(9)16/h4-5H,6-8,16H2,1-3H3
• InChI Key： MKMPHFUPDMZDTL-UHFFFAOYSA-N
• SMILES： C1C2=C(C(N)=CC=C2Cl)CCN1C(OC(C)(C)C)=O

Additional information on tert-butyl 5-amino-8-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Introduction to Tert-butyl 5-amino-8-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1639149-78-2)

Tert-butyl 5-amino-8-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1639149-78-2, belongs to the tetrahydroisoquinoline class of molecules, which are known for their diverse biological activities and potential applications in drug development.

The molecular structure of tert-butyl 5-amino-8-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate features a tert-butyl group attached to the carboxylate moiety, a chloro substituent at the 8-position, and an amino group at the 5-position. This specific arrangement of functional groups contributes to its reactivity and makes it a valuable intermediate in synthetic chemistry. The presence of both amino and carboxylate functionalities allows for further derivatization, making it a versatile building block for more complex molecules.

In recent years, there has been growing interest in tetrahydroisoquinoline derivatives due to their reported pharmacological effects. These compounds have shown promise in various preclinical studies as potential candidates for treating neurological disorders, cardiovascular diseases, and cancer. The amino and chloro substituents in tert-butyl 5-amino-8-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate are particularly significant as they can influence the compound's interactions with biological targets.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. The tetrahydroisoquinoline scaffold is well-documented for its ability to modulate neurotransmitter systems, which has implications for the treatment of conditions such as depression, anxiety, and Parkinson's disease. The introduction of the tert-butyl group enhances the stability of the molecule and can improve its pharmacokinetic properties.

Recent research has highlighted the importance of chloro-substituted tetrahydroisoquinolines in medicinal chemistry. The chloro group can serve as a handle for further chemical modifications, allowing chemists to explore new derivatives with tailored biological activities. For instance, studies have shown that chloro-substituted tetrahydroisoquinolines can exhibit potent inhibitory effects on certain enzymes and receptors involved in disease pathways.

The amino group at the 5-position of tert-butyl 5-amino-8-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is another critical feature that contributes to its versatility. Amino groups are often involved in hydrogen bonding interactions with biological targets, which can enhance binding affinity and selectivity. This makes them particularly valuable in designing molecules that interact specifically with proteins or nucleic acids.

Synthetic approaches to obtaining tert-butyl 5-amino-8-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate have been optimized to ensure high yields and purity. Common synthetic routes involve multi-step organic transformations starting from readily available precursors. The synthesis typically involves cyclization reactions to form the tetrahydroisoquinoline core followed by functional group manipulations to introduce the amino and chloro substituents.

The tert-butyl carboxylate group at the 2-position provides stability to the molecule and can be used as a leaving group in subsequent reactions. This allows for further derivatization into other pharmacologically relevant compounds. For example, esterification or amidation reactions can be performed to introduce additional functional groups or linkers that may enhance drug-like properties.

In conclusion, Tert-butyl 5-amino-8-chloro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1639149-78-2) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for tetrahydroisoquinoline derivatives, compounds like this one are likely to play an increasingly important role in drug discovery and development.